Cas no 1184918-37-3 (tert-butyl N-4-(aminomethyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-4-(aminomethyl)cyclohexylcarbamate
• CAS No: 1184918-37-3
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD24465885
• CID: 4683851
• PubChem ID: 2756045
• Update Time: 2025-10-31

tert-butyl N-4-(aminomethyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (trans-4-(aminomethyl)cyclohexyl)carbamate
• Tert-butyl N-[4-(aminomethyl)cyclohexyl]carbamate
• tert-butyl (trans-4-aminomethylcyclohexyl)carbamate
• tert-Butyl (cis-4-(aminomethyl)cyclohexyl)carbamate
• TERT-BUTYL CIS-4-AMINOMETHYLCYCLOHEXYLCARBAMATE
• cis-4-(boc-amino)cyclohexylmethylamine
• trans-4-(boc-amino)cyclohexylmethylamine
• tert-butyl N-[(1r,4r)-4-(aminomethyl)cyclohexyl]carbamate
• tert-butyl trans-4-aminomethylcyclohexylcarbamate
• tert-Butyl trans-L- 4-aminomethy
• tert-butyl N-4-(aminomethyl)cyclohexylcarbamate

• MDL： MFCD24465885
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-10-6-4-9(8-13)5-7-10/h9-10H,4-8,13H2,1-3H3,(H,14,15)
• InChI Key： NVQFOBONHIXDOC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CN)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Topological Polar Surface Area: 64.4

Additional information on tert-butyl N-4-(aminomethyl)cyclohexylcarbamate

Introduction to Tert-butyl N-4-(aminomethyl)cyclohexylcarbamate (CAS No. 1184918-37-3)

Tert-butyl N-4-(aminomethyl)cyclohexylcarbamate, with the CAS number 1184918-37-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and an N-4-(aminomethyl)cyclohexyl moiety, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of Tert-butyl N-4-(aminomethyl)cyclohexylcarbamate have been subjects of extensive research due to its potential role as an intermediate in the development of novel therapeutic agents. The tert-butyl group, known for its steric hindrance, can influence the reactivity and selectivity of the compound in various chemical transformations. On the other hand, the cyclohexyl ring and the aminomethyl substituent introduce flexibility and potential sites for further functionalization, making this compound a valuable building block in synthetic chemistry.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates have been explored as pharmacophores in the development of drugs targeting various diseases, including neurological disorders, inflammation, and infectious diseases. The specific arrangement of atoms in Tert-butyl N-4-(aminomethyl)cyclohexylcarbamate may contribute to its ability to interact with biological targets, thereby modulating physiological processes.

One of the most compelling aspects of this compound is its potential application in the synthesis of more complex molecules. The presence of an aminomethyl group provides a nucleophilic site that can be utilized in various coupling reactions, such as amide bond formation or click chemistry reactions. These reactions are crucial in drug discovery and development, allowing chemists to construct intricate molecular structures with desired biological properties.

The tert-butyl group on the carbamate moiety also plays a significant role in determining the physical properties of Tert-butyl N-4-(aminomethyl)cyclohexylcarbamate. This group can enhance the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution within the body. Additionally, the steric bulk provided by the tert-butyl group can influence the conformational preferences of the molecule, affecting its binding affinity to biological targets.

Recent studies have highlighted the importance of structural diversity in drug design. Compounds like Tert-butyl N-4-(aminomethyl)cyclohexylcarbamate offer a rich source of structural motifs that can be modified to optimize pharmacological profiles. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly evaluate the potential biological activities of derivatives of this compound. This approach has led to the identification of novel lead compounds with improved efficacy and reduced side effects.

The role of carbamates in medicinal chemistry extends beyond their use as intermediates. Carbamate-based drugs have demonstrated efficacy in treating conditions such as pain, epilepsy, and cancer. The unique structural features of Tert-butyl N-4-(aminomethyl)cyclohexylcarbamate make it a promising candidate for further exploration in these areas. Its ability to undergo various chemical transformations while maintaining stability suggests that it could be incorporated into diverse drug candidates.

In conclusion, Tert-butyl N-4-(aminomethyl)cyclohexylcarbamate (CAS No. 1184918-37-3) is a compound with significant potential in pharmaceutical research and drug development. Its structural features, including the tert-butyl group and N-4-(aminomethyl)cyclohexyl moiety, contribute to its versatility as a building block for more complex molecules. The growing interest in carbamate-based compounds underscores their importance as pharmacophores in addressing various therapeutic challenges. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.